1-phenyl-2-(1-phenyl-1H-benzimidazol-2-yl)vinyl benzoate

• IUPAC Name: [(E)-1-phenyl-2-(1-phenylbenzimidazol-2-yl)ethenyl] benzoate
• InChI: InChI=1S/C28H20N2O2/c31-28(22-14-6-2-7-15-22)32-26(21-12-4-1-5-13-21)20-27-29-24-18-10-11-19-25(24)30(27)23-16-8-3-9-17-23/h1-20H/b26-20+
• InChI Key: BQIDWYCGAMEFNF-LHLOQNFPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=CC2=NC3=CC=CC=C3N2C4=CC=CC=C4)OC(=O)C5=CC=CC=C5
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C\C2=NC3=CC=CC=C3N2C4=CC=CC=C4)/OC(=O)C5=CC=CC=C5
• Molecular Formula: C28H20N2O2
• Molecular Weight: 416.5 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many pharmaceuticals and therapeutic drugs due to its biological activity.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the condensation of o-phenylenediamine with carboxylic acids or the equivalent. In the presence of N,N-dimethylformamide/sulfur, (1H-benzo[d]imidazol-2-yl)(phenyl)methanone was obtained.

Molecular Structure Analysis

The benzimidazole core is planar and the molecules are often stabilized by π-π interactions and hydrogen bonds. Theoretical investigations on the optimized geometrical structure, electronic and vibrational features of 2-[(1H-benzimidazol-1-yl)-methyl]benzoic acid are provided using the B3LYP/6-311++G(d,p) basis set.

Chemical Reactions Analysis

Benzimidazole derivatives have been found to exhibit a wide range of chemical reactions, largely due to the presence of the versatile imidazole ring.

Physical And Chemical Properties Analysis

Benzimidazole derivatives typically have high thermal stability and good resistance to oxidation and radiation.

Mechanism of Action

The mechanism of action of benzimidazole derivatives often involves interactions with biological macromolecules. For example, some benzimidazole derivatives have been found to exhibit potent antibacterial effects.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with benzimidazole derivatives depend on the specific compound . It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information.

Future Directions

Benzimidazole and its derivatives continue to be a focus of research due to their wide range of biological activities. Future directions may include the development of new synthesis methods, exploration of new biological activities, and the design of more potent and selective drugs.